Cas no 51506-47-9 (1,2-Dimethoxy-3-(methylthio)-benzene)

• Product Name: 1,2-Dimethoxy-3-(methylthio)-benzene
• CAS No: 51506-47-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 935448
• PubChem ID: 603576
• Update Time: 2025-08-03

1,2-Dimethoxy-3-(methylthio)-benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-DIMETHOXY-3-(METHYLTHIO)BENZENE
• 1,2-Dimethoxy-3-(methylsulfanyl)benzene
• benzene, 1,2-dimethoxy-3-(methylthio)-
• InChI=1/C9H12O2S/c1-10-7-5-4-6-8(12-3)9(7)11-2/h4-6H,1-3H
• 51506-47-9
• 1,2-DIMETHOXY-3-METHYLSULFANYL-BENZENE
• 1,2-DIMETHOXY-3-(METHYL-THIO)-BENZENE
• 1,2-dimethoxy-3-methylsulfanylbenzene
• AKOS024323424
• 1,2-Dimethoxy-3-(methylsulfanyl)benzene #
• (2,3-dimethoxyphenyl)(methyl)sulfane
• DTXSID00345307
• SCHEMBL8425831
• XOVPAEYIQNDFAV-UHFFFAOYSA-N
• 1,2-Dimethoxy-3-(methylthio)-benzene

• Inchi： 1S/C9H12O2S/c1-10-7-5-4-6-8(12-3)9(7)11-2/h4-6H,1-3H3
• InChI Key： XOVPAEYIQNDFAV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes